Cas no 1822868-84-7 (1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene)

• Product Name: 1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene
• CAS No: 1822868-84-7
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5782226
• PubChem ID: 165746800
• Update Time: 2025-06-07

1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-2-methoxy-4-(2-nitroethyl)benzene
• 1822868-84-7
• EN300-1859480
• 1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene

• Inchi： 1S/C11H15NO4/c1-3-16-10-5-4-9(6-7-12(13)14)8-11(10)15-2/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： WYJMZZWUTWLKEJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.3Ų

Additional information on 1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene

Comprehensive Overview of 1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene (CAS No. 1822868-84-7)

1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene (CAS No. 1822868-84-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This aromatic nitro compound features an ethoxy and methoxy substituent on the benzene ring, along with a nitroethyl group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, flavor and fragrance synthesis, and advanced material development.

The compound's molecular structure, characterized by the presence of both ethoxy and methoxy groups, contributes to its solubility in organic solvents, which is a critical factor for its use in organic synthesis. The nitroethyl moiety further enhances its reactivity, enabling it to participate in various condensation reactions and reduction processes. These attributes make 1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene a valuable building block for constructing more complex molecules.

In the context of current trends, the demand for high-purity chemical intermediates has surged, driven by advancements in green chemistry and sustainable manufacturing. This compound aligns well with these trends, as it can be synthesized using environmentally friendly protocols. For instance, researchers are investigating catalytic reduction methods to minimize waste and improve yield, addressing the growing need for eco-friendly synthesis routes.

Another area of interest is the compound's potential role in flavor and fragrance applications. The aromatic nature of 1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene makes it a candidate for developing novel synthetic flavors and perfume ingredients. Its ability to undergo selective functionalization allows chemists to tailor its properties for specific olfactory profiles, catering to the ever-evolving preferences of consumers in the cosmetics and food industries.

From a pharmaceutical perspective, this compound's nitro group offers a pathway to bioactive molecules. Nitroaromatics are often precursors to amine derivatives, which are pivotal in drug discovery. The compound's structural features could be leveraged to design new therapeutic agents, particularly in areas like central nervous system (CNS) drugs or anti-inflammatory compounds. However, rigorous toxicological studies and regulatory approvals are essential before any clinical applications.

The analytical characterization of 1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene typically involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for its intended uses. Additionally, computational chemistry tools are increasingly employed to predict its behavior in various reactions, optimizing synthesis protocols and reducing experimental costs.

In summary, 1-Ethoxy-2-methoxy-4-(2-nitroethyl)benzene (CAS No. 1822868-84-7) is a multifaceted compound with promising applications across pharmaceuticals, flavors and fragrances, and material science. Its unique structural attributes and compatibility with sustainable chemistry principles position it as a compound of interest for future research and industrial applications. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing innovative chemical solutions.